Cas no 1804622-52-3 (2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol)

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol is a versatile heterocyclic compound featuring a pyridine core substituted with chloromethyl, iodo, trifluoromethoxy, and hydroxymethyl functional groups. Its multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for introducing halogenated and trifluoromethoxy motifs into target molecules. The presence of reactive sites, such as the chloromethyl and iodo groups, allows for further functionalization via nucleophilic substitution or cross-coupling reactions. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxymethyl group offers additional derivatization potential. This compound is well-suited for applications in medicinal chemistry and material science, where precise structural modifications are required. High purity and consistent quality ensure reliable performance in synthetic workflows.

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol structure

1804622-52-3 structure

Product Name:2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol

CAS No:1804622-52-3

MF:C₈H₆ClF₃INO₂

MW:367.49142408371

CID:4838576

Update Time:2025-10-31

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

- 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol
- Inchi： 1S/C8H6ClF3INO2/c9-1-5-6(13)7(16-8(10,11)12)4(3-15)2-14-5/h2,15H,1,3H2
- InChI Key： MMCFMNUIISSRDU-UHFFFAOYSA-N
- SMILES： IC1C(CCl)=NC=C(CO)C=1OC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 232
XLogP3: 2.2
Topological Polar Surface Area: 42.4

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029087751-1g	2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol	1804622-52-3	97%	1g	$1,519.80	2022-04-02

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol Related Literature

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Additional information on 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol

Introduction to 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804622-52-3)

2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with the CAS number 1804622-52-3, is characterized by its unique structural features, which include a chloromethyl group, an iodo substituent, a trifluoromethoxy group, and a pyridine-5-methanol backbone. These structural elements make it a versatile intermediate in the synthesis of various biologically active molecules.

The significance of this compound lies in its potential applications in drug discovery and medicinal chemistry. The presence of multiple reactive sites, such as the chloromethyl group and the iodo substituent, allows for diverse chemical modifications. These modifications are crucial for developing novel therapeutic agents that target specific biological pathways. Recent studies have highlighted the compound's role in the synthesis of kinase inhibitors, which are essential in treating cancers and inflammatory diseases.

In particular, the trifluoromethoxy group is known to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively explored in the development of small-molecule drugs that require prolonged circulation times within the body. The pyridine-5-methanol moiety further contributes to the compound's pharmacological profile by providing a scaffold that can be easily functionalized to achieve desired biological activities.

The compound's utility extends beyond its role as a synthetic intermediate. It has been utilized in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental techniques in organic synthesis. These reactions enable the formation of carbon-carbon bonds, a critical step in constructing complex molecular architectures. The ability to introduce diverse functional groups makes this compound an invaluable tool for chemists working on drug development.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound behaves in various chemical reactions. Molecular modeling studies have revealed insights into its reactivity and selectivity, providing chemists with a predictive framework for designing synthetic routes. These computational tools are particularly useful in optimizing reaction conditions to maximize yield and minimize side products.

The pharmaceutical industry has shown particular interest in derivatives of 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol due to their potential therapeutic benefits. For instance, researchers have synthesized analogs of this compound that exhibit inhibitory activity against enzymes involved in disease pathways. Such findings underscore the importance of this compound as a building block for next-generation therapeutics.

In conclusion, 2-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804622-52-3) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for chemists seeking to develop innovative drug candidates. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow even further.